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Compound of Interest

Compound Name: 1,2-Dibromobenzene

Cat. No.: B7723991

The molecular formula CeHa4Br2 represents three structural isomers, which differ in the
substitution pattern of the two bromine atoms on the benzene ring. The International Union of
Pure and Applied Chemistry (IUPAC) provides a systematic method for naming these
compounds based on the positions of the substituents. These are also commonly referred to
using the prefixes ortho-, meta-, and para-.

e 1,2-Dibromobenzene (ortho-dibromobenzene): The bromine atoms are on adjacent carbon
atoms of the benzene ring.[1]

e 1,3-Dibromobenzene (meta-dibromobenzene): The bromine atoms are separated by one
carbon atom on the benzene ring.[2][3]

e 1,4-Dibromobenzene (para-dibromobenzene): The bromine atoms are on opposite carbon
atoms of the benzene ring.[4][5]

Comparative Physical Properties

The positional differences of the bromine atoms significantly influence the physical properties of
the isomers, such as melting point, boiling point, and density. The symmetry of the para-isomer,
1,4-dibromobenzene, allows for more efficient crystal packing, resulting in a substantially higher
melting point compared to the other two isomers.[6] The quantitative data for these properties
are summarized below.
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IUPAC Name

Dibromobenzene[7]

Dibromobenzene[2]

Dibromobenzene[5]

Common Name

o-Dibromobenzene[1]

m-Dibromobenzene[2]

p-Dibromobenzene[4]

CAS Number 583-53-9[1] 108-36-1[2] 106-37-6[4]
Molar Mass 235.906 g-mol—1[1] 235.906 g-mol—1[2] 235.906 g-mol~1[4]
Appearance Colorless liquid[1] Colorless liquid[2] White solid[4][8]
Melting Point 7.1 °C[1][9] -7.0 °C[2][9] 87 °C[4][9]
Boiling Point 225 °C[1][9] 218-220 °C[2][9] 220.4 °C[4][9]

) 1.9523 g/cm3 at 20.4
Density 1.994 g/cm3[1] “c] 1.84 g/cm3[4][9]

) ) Soluble in ethanol,
Soluble in organic ) )

N Soluble in organic benzene, chloroform;

Solubility solvents, poorly

soluble in water.[10]

solvents.

insoluble in water.[4]

[8]

Isomer Relationship Visualization

The logical relationship between the parent molecular formula and the three resulting structural

isomers is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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